Cas no 890045-44-0 (9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide)
![9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide structure](https://www.kuujia.com/scimg/cas/890045-44-0x500.png)
890045-44-0 structure
Product name:9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide
9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide
- 3-(4-methylsulfanylphenyl)-10,10-dioxothioxanthen-9-one
- DTXSID60468607
- 890045-44-0
-
- Inchi: InChI=1S/C20H14O3S2/c1-24-15-9-6-13(7-10-15)14-8-11-17-19(12-14)25(22,23)18-5-3-2-4-16(18)20(17)21/h2-12H,1H3
- InChI Key: IKFZQRKGNVRVOH-UHFFFAOYSA-N
- SMILES: CSC1=CC=C(C=C1)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4S3(=O)=O
Computed Properties
- Exact Mass: 366.03843665g/mol
- Monoisotopic Mass: 366.03843665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 601
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 84.9Ų
9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide Related Literature
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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